Cas no 2229261-74-7 (1-ethoxy-2-methoxy-3-(2-nitroethyl)benzene)

• Product Name: 1-ethoxy-2-methoxy-3-(2-nitroethyl)benzene
• CAS No: 2229261-74-7
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5953725
• PubChem ID: 165979710
• Update Time: 2025-09-27

1-ethoxy-2-methoxy-3-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-2-methoxy-3-(2-nitroethyl)benzene
• EN300-1820031
• 2229261-74-7

• Inchi： 1S/C11H15NO4/c1-3-16-10-6-4-5-9(11(10)15-2)7-8-12(13)14/h4-6H,3,7-8H2,1-2H3
• InChI Key： ZNAUFIOHKCFYDQ-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1OC)CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.3Ų

Additional information on 1-ethoxy-2-methoxy-3-(2-nitroethyl)benzene

Recent Advances in the Study of 1-Ethoxy-2-methoxy-3-(2-nitroethyl)benzene (CAS: 2229261-74-7) and Its Applications in Chemical Biology and Pharmaceutical Research

1-Ethoxy-2-methoxy-3-(2-nitroethyl)benzene (CAS: 2229261-74-7) is a nitroaromatic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its reactivity, biological activity, and utility as a synthetic intermediate. Recent studies have focused on its role in the development of novel therapeutic agents and its mechanistic insights into biochemical pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's potential as a precursor in the synthesis of bioactive molecules. Researchers demonstrated that 1-ethoxy-2-methoxy-3-(2-nitroethyl)benzene could be efficiently transformed into derivatives with notable antimicrobial and anti-inflammatory properties. The study employed a combination of computational modeling and experimental synthesis to optimize the reaction pathways, yielding compounds with enhanced efficacy and reduced toxicity.

In another groundbreaking research effort, scientists investigated the compound's interaction with cellular targets, particularly its ability to modulate oxidative stress pathways. A 2024 paper in Chemical Biology & Drug Design reported that 1-ethoxy-2-methoxy-3-(2-nitroethyl)benzene exhibits selective inhibition of key enzymes involved in reactive oxygen species (ROS) production. This finding opens new avenues for the development of therapeutics targeting oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

The synthetic utility of 1-ethoxy-2-methoxy-3-(2-nitroethyl)benzene has also been a focal point of recent research. A team of chemists developed a novel catalytic system to facilitate the asymmetric reduction of the nitro group, enabling the production of chiral intermediates with high enantioselectivity. This advancement, detailed in a 2023 issue of Organic Letters, underscores the compound's versatility in organic synthesis and its potential to streamline the production of complex pharmaceuticals.

Despite these promising developments, challenges remain in the large-scale application of 1-ethoxy-2-methoxy-3-(2-nitroethyl)benzene. Issues such as stability under physiological conditions and scalability of synthetic methods are areas of ongoing investigation. Future research directions may include the exploration of prodrug strategies to enhance bioavailability and the development of greener synthetic protocols to align with sustainable chemistry principles.

In conclusion, 1-ethoxy-2-methoxy-3-(2-nitroethyl)benzene (CAS: 2229261-74-7) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse reactivity and biological activity make it a compelling subject for further study, with the potential to contribute significantly to the discovery of new therapeutic agents and the advancement of synthetic methodologies.